Cas no 2171173-45-6 ((2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidine-2-carboxylic acid
• CAS No: 2171173-45-6
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 5965255
• PubChem ID: 165877293
• Update Time: 2025-10-30

(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidine-2-carboxylic acid
• (2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]piperidine-2-carboxylic acid
• 2171173-45-6
• EN300-1550823

• Inchi： 1S/C25H24N2O5/c28-23(27-15-6-5-12-22(27)24(29)30)13-7-14-26-25(31)32-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21-22H,5-6,12,14-16H2,(H,26,31)(H,29,30)/t22-/m0/s1
• InChI Key： TWTDOMRIRPMESQ-QFIPXVFZSA-N
• SMILES： O(C(NCC#CC(N1CCCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoylpiperidine-2-carboxylic acid

The (2S)-1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-yne]piperidine-2-carboxylic acid: A Comprehensive Overview

(2S)-1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-yne]piperidine-2-carboxylic acid, also known by its CAS registry number 2171173-45-6, is a complex organic compound with significant potential in the field of organic synthesis and drug discovery. This compound is characterized by its unique structure, which incorporates a piperidine ring, a butynyl chain, and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly interesting for researchers working in the areas of medicinal chemistry and bioorganic chemistry.

The structure of this compound is notable for its stereochemistry, specifically the (2S) configuration at the piperidine ring. This stereochemistry plays a crucial role in determining the compound's physical properties and biological activity. The presence of the butynyl chain introduces additional complexity, as it can influence the molecule's solubility, stability, and reactivity. Recent studies have shown that such acetylenic chains can enhance the pharmacokinetic properties of molecules, making them more suitable for drug delivery applications.

One of the most significant advancements in the study of this compound has been its application in the synthesis of bioactive molecules. Researchers have utilized its unique structure to develop novel peptidomimetics and small molecule inhibitors. For instance, a recent study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the butynyl-piperidine linkage. This approach not only enhances the efficiency of the synthesis but also allows for greater control over the stereochemistry of the final product.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a versatile building block in organic synthesis has made it a valuable tool for researchers working on complex molecule construction. Additionally, its potential as a ligand in metal-mediated catalysis has been explored, with recent studies highlighting its role in asymmetric induction processes.

The biological evaluation of this compound has revealed interesting insights into its pharmacological properties. Preclinical studies have demonstrated that it exhibits moderate cytotoxicity against various cancer cell lines, suggesting potential applications in oncology research. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for further investigation into its therapeutic potential.

From an environmental perspective, the synthesis and application of this compound have been designed with sustainability in mind. Researchers have employed green chemistry principles to minimize waste and reduce the environmental footprint associated with its production. This includes the use of recyclable catalysts and solvent systems that are both efficient and eco-friendly.

In conclusion, (2S)-1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-yne]piperidine-2-carboxylic acid represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its versatile functional groups, positions it as a valuable asset in both academic research and industrial development.